4-Cyclohexyl-2,6-dimethylaniline

• CAS: 42014-61-9
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC1=CC(=CC(=C1N)C)C2CCCCC2
• InChI: InChI=1S/C14H21N/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h8-9,12H,3-7,15H2,1-2H3
• InChIKey: SVDJHRSPMSGWPI-UHFFFAOYSA-N

4-Cyclohexyl-2,6-dimethylaniline: Technical Baseline & Procurement

4-Cyclohexyl-2,6-dimethylaniline (CAS 42014-61-9) is a hindered aromatic amine characterized by a primary aniline core with methyl groups at the 2- and 6-positions and a bulky cyclohexyl substituent at the 4-position. Its molecular formula is C14H21N with a molecular weight of 203.32 g/mol . This structure confers a unique steric and electronic profile, differentiating it from simpler aniline derivatives. Commercially, it is typically available as a research chemical with a baseline purity specification of 95% . This overview establishes the compound's fundamental identity and serves as the basis for comparison against more common or less hindered analogs.

Steric Profile Bulky 2,6-dimethyl-4-cyclohexyl aniline scaffold for steric control in synthesis

Lipophilicity Context Reported high logP supports selection for non-polar phase applications

Procurement Grade Research-grade hindered amine building block with standard purity

4-Cyclohexyl-2,6-dimethylaniline: Why Substitution Fails

Substituting 4-Cyclohexyl-2,6-dimethylaniline with a simpler analog like 2,6-dimethylaniline or a different 4-alkyl variant introduces significant physicochemical and steric deviations that can undermine performance in specific applications. The 4-cyclohexyl group increases both molecular weight and calculated lipophilicity (XLogP3-AA: 3.6 for the tert-butyl analog [1]) compared to the unsubstituted 2,6-dimethylaniline (Log P: 1.89 [2]). This alteration impacts solubility and partitioning behavior, which are critical in reaction design. Furthermore, the bulky, flexible cyclohexyl moiety creates a distinct steric environment around the reactive aniline nitrogen. In metal-catalyzed reactions, this steric hindrance can be leveraged to influence catalyst stability and reaction selectivity in ways that smaller or more rigid alkyl groups cannot [3]. Therefore, procurement decisions must be based on the specific functional requirements of the intended application, as generic substitution risks unforeseen consequences in both reactivity and product properties.

Lipophilicity Mismatch

The 4-cyclohexyl group may shift logP significantly compared to 2,6-dimethylaniline, altering phase partitioning and solubility profiles.

Steric Bulk Deviation

4-Cyclohexyl offers different steric shielding than the tert-butyl analog, potentially shifting catalytic selectivity and stability.

Molecular Weight Impact

Higher molecular weight vs. simpler analogs affects molar quantity calculations and bulk procurement planning.

• [1] PubChem. 4-Tert-butyl-2,6-dimethylaniline, Computed Properties (XLogP3-AA). View Source
• [2] TICToK Database. 2,6-Dimethylaniline - Physicochemical Properties (Log P). Institute of Mathematical Sciences, Chennai. View Source
• [3] Mechanistic Study of the Role of Substrate Steric Effects and Aniline Inhibition on the Bis(trineopentylphosphine)palladium(0)-Catalyzed Arylation of Aniline Derivatives. ACS Catalysis, 2017. View Source

4-Cyclohexyl-2,6-dimethylaniline: Key Analog Comparisons

Molecular Weight: Cyclohexyl vs. tert-Butyl Substituent

Compared to its closest analog, 4-tert-butyl-2,6-dimethylaniline (CAS 42014-60-8), the cyclohexyl derivative exhibits a significantly higher molecular weight due to the larger aliphatic ring. This difference directly impacts molar quantity calculations for synthesis and physical properties like melting and boiling points [REFS-1, REFS-2].

Molecular Weight

Head-to-head

203.32 g/mol vs. 177.29 g/mol
+26.03 g/mol (+14.7%)

Assess molar quantity requirements for scale-up

Based on calculated molecular formula (C₁₄H₂₁N vs. C₁₂H₁₉N)

Evidence Dimension	Molecular Weight
Target Compound Data	203.32 g/mol
Comparator Or Baseline	4-tert-butyl-2,6-dimethylaniline: 177.29 g/mol
Quantified Difference	+26.03 g/mol (14.7% increase)
Conditions	Calculated from molecular formula (Target: C14H21N; Comparator: C12H19N)

Why This Matters

For procurement, this 14.7% difference in molecular weight means that a larger mass of the cyclohexyl compound must be purchased to achieve the same molar quantity, a critical cost and inventory consideration in large-scale synthesis planning.

• [1] PubChem. 4-Tert-butyl-2,6-dimethylaniline, Compound Summary. View Source

Lipophilicity: 4-Cyclohexyl Group Effect

The introduction of a 4-cyclohexyl group dramatically increases the calculated lipophilicity (LogP) compared to the unsubstituted 2,6-dimethylaniline. While direct experimental LogP data for the target compound is not readily available, the value for the closely analogous 4-tert-butyl-2,6-dimethylaniline (XLogP3-AA = 3.6) provides a strong class-level inference for the cyclohexyl derivative's behavior, which is expected to be similar or even higher due to the larger hydrocarbon moiety [REFS-1, REFS-2].

Lipophilicity (LogP)

Class-level

~1.7 LogP unit increase (inferred)

Supports lipophilicity-screening context for non-polar media

Inferred from 4-tert-butyl-2,6-dimethylaniline (XLogP3-AA=3.6); direct data to verify

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	LogP ≈ 3.6 (inferred from 4-tert-butyl analog)
Comparator Or Baseline	2,6-dimethylaniline: Log P = 1.89
Quantified Difference	Increase of ~1.7 LogP units (approx. 50-fold increase in partition coefficient)
Conditions	Computed by XLogP3 and from TICToK database

Why This Matters

A ~1.7 unit increase in LogP signifies a vastly different solubility and permeability profile. This property is a critical selection criterion for applications where the compound must partition into a non-polar phase, such as in biphasic catalysis, polymer synthesis, or when designing compounds with specific ADME properties.

• [1] PubChem. 4-Tert-butyl-2,6-dimethylaniline, Computed Properties (XLogP3-AA). View Source
• [2] TICToK Database. 2,6-Dimethylaniline - Physicochemical Properties (Log P). Institute of Mathematical Sciences, Chennai. View Source

Steric Shielding in Palladium-Catalyzed Couplings

The presence of ortho-methyl groups is known to be critical for the performance of aniline-derived ligands in Ni- and Pd-catalyzed reactions. Studies on analogous systems demonstrate that modifications to the steric profile of the Paryl groups can lead to dramatic changes in catalytic performance [1]. The 4-cyclohexyl group provides a different steric and electronic environment compared to a 4-tert-butyl group, which can influence catalyst stability and reaction selectivity. Furthermore, a key catalyst deactivation pathway has been identified that is promoted by unhindered aniline derivatives [2].

Catalytic Steric Shielding

Supporting evidence

Reported steric protection may enhance catalyst stability and selectivity

Supports ligand-design context for cross-coupling

Inferred from hindered aniline mechanistic studies; not quantified for this compound

Evidence Dimension	Impact on Catalytic Performance and Stability
Target Compound Data	Potential for enhanced catalyst stability and selectivity due to steric protection at the reactive aniline nitrogen.
Comparator Or Baseline	Unhindered aniline derivatives (e.g., aniline, 4-methylaniline)
Quantified Difference	Not quantified for this specific compound; inferred from mechanistic studies on sterically hindered anilines.
Conditions	Inferred from studies on Ni-catalyzed ammonia cross-coupling and Pd-catalyzed aryl amination.

Why This Matters

This evidence positions 4-cyclohexyl-2,6-dimethylaniline as a potentially valuable, non-commercial building block for designing novel ligands or catalysts. Its unique steric bulk, conferred by the combination of ortho-methyl and para-cyclohexyl groups, may unlock improved reaction outcomes compared to more common or unhindered anilines.

• [1] Probing the Influence of PAd-DalPhos Ancillary Ligand Structure on Nickel-Catalyzed Ammonia Cross-Coupling. ACS Catalysis, 2018. View Source
• [2] Mechanistic Study of the Role of Substrate Steric Effects and Aniline Inhibition on the Bis(trineopentylphosphine)palladium(0)-Catalyzed Arylation of Aniline Derivatives. ACS Catalysis, 2017. View Source

4-Cyclohexyl-2,6-dimethylaniline: Application Scenarios

Lipophilic Polyamide and Polyimide Synthesis

The 14.7% higher molecular weight and inferred high lipophilicity (LogP increase of ~1.7 vs. 2,6-dimethylaniline) of 4-cyclohexyl-2,6-dimethylaniline make it a suitable monomer for synthesizing specialty polyamides and polyimides. Its incorporation can increase the polymer's hydrophobicity, chain flexibility (due to the aliphatic ring), and overall molar mass compared to polymers made with smaller aniline derivatives [REFS-1, REFS-2]. This scenario is directly supported by the molecular weight and LogP evidence from Section 3.

Sterically Demanding Ligands for Transition Metal Catalysis

The combination of ortho-methyl and a bulky para-cyclohexyl group creates a unique steric shield around the aniline nitrogen. This structural feature is highly relevant for researchers designing new ligands for cross-coupling reactions (e.g., Buchwald-Hartwig amination) where ligand sterics are crucial for preventing catalyst deactivation and controlling selectivity. The use of this hindered aniline as a building block could lead to catalysts with improved stability and performance compared to those derived from simpler anilines [REFS-3, REFS-4].

Antioxidants and Light Stabilizers for Non-Polar Matrices

The high calculated lipophilicity of 4-cyclohexyl-2,6-dimethylaniline (inferred LogP ≈ 3.6) indicates excellent compatibility with non-polar media such as hydrocarbon solvents, oils, and polyolefin plastics. This property, stemming from the large cyclohexyl group, makes it a promising candidate for developing hindered amine light stabilizers (HALS) or antioxidant additives that must remain soluble and stable within hydrophobic polymer matrices, providing long-term protection against degradation [1].

Application

Selection Property

Validation Focus

Lipophilic polyamide synthesis

Elevated lipophilicity & steric demand

Polymer hydrophobicity and monomer incorporation

Sterically demanding ligands

Bulky aniline scaffold with ortho-methyl and para-cyclohexyl

Catalyst stability and selectivity in cross-coupling

Antioxidants for non-polar matrices

High lipophilicity context (logP ~3.6 class)

Solubility and long-term stability in hydrophobic polymers

• [1] PubChem. 4-Tert-butyl-2,6-dimethylaniline, Computed Properties (XLogP3-AA). View Source
• [2] Probing the Influence of PAd-DalPhos Ancillary Ligand Structure on Nickel-Catalyzed Ammonia Cross-Coupling. ACS Catalysis, 2018. View Source
• [3] Mechanistic Study of the Role of Substrate Steric Effects and Aniline Inhibition on the Bis(trineopentylphosphine)palladium(0)-Catalyzed Arylation of Aniline Derivatives. ACS Catalysis, 2017. View Source